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3-bromo-1H-indole-2-carbaldehyde NMR
characterization

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 3-bromo-1H-indole-2-carbaldehyde

CAS No.: 906440-21-9

Cat. No.: S2931027

Research Context for Indole Carbaldehyde Derivatives

Although data for your specific compound is unavailable, the search results highlight the importance of these

molecules in medicinal chemistry, which may provide useful context for your work.

The table below summarizes some research findings on related indole-carbaldehyde derivatives:

Compound Class Key Finding / Activity Relevance | Note
3-substituted-1H- Potent anti-MRSA activity (MIC £0.25  Synthesized from indole-3-
imidazol-5-yl-1H- pug/mL for some analogues). carbaldehyde building blocks.
indoles [1]
2-bromo-1H-indole-3- Used to create semicarbazone Demonstrates the utility of bromo-
carbaldehyde [2] derivatives with moderate indole carbaldehydes as synthetic
antibacterial activity. intermediates.
Indole-3-carbaldehyde  Study confirms substituents at Underpins the importance of
derivatives [3] positions 2/3 significantly affect empirical NMR data for structure
indole's 13C chemical shifts. confirmation.
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General Experimental Protocol for NMR
Characterization

Based on standard laboratory practice, here is a generalized workflow for the NMR characterization of a

novel synthetic compound. You can adapt this protocol for your specific needs.

[Start: Purified Compound]

'

1. Sample Preparation
* Dissolve 5-10 mg in 0.5-0.7 mL deuterated solvent (e.g., DMSO-d6, CDCI3)
» Filter into a clean NMR tube

:

2. Data Acquisition
* Run standard 1H NMR experiment
* Run standard 13C NMR experiment
* Run 2D experiments (COSY, HSQC, HMBC) if needed

3. Data Processing
* Apply Fourier transformation
* Phase and baseline correct spectra
» Calibrate to solvent reference peak

4. Data Analysis & Reporting
* Report chemical shifts (§) in ppm
 Report multiplicity and coupling constants (J) in Hz
* Report integration for 1H NMR

Compare with known data
(Spectral DBs, Literature)
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Generalized NMR characterization workflow for a novel compound.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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